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Compound of Interest

Compound Name: Acid blue 260

Cat. No.: B15622319 Get Quote

An In-depth Technical Guide to Acid Blue 260
This technical guide provides a comprehensive overview of the material safety data,

physicochemical properties, and handling procedures for Acid Blue 260. The information is

intended for researchers, scientists, and drug development professionals who may be working

with this compound.

Chemical and Physical Properties
Acid Blue 260 is a synthetic anthraquinone dye.[1][2] It appears as a dark blue, odorless

powder.[3][4] This dye is soluble in water, with a reported solubility of 70 g/L at 90°C.[5]

Table 1: Chemical Identifiers for Acid Blue 260

Identifier Value

CAS Number 62168-86-9[3][4]

Molecular Formula
C26H23ClN3NaO6S[1][2][4] or

C37H34N2Na2O9S3[3]

Molecular Weight 563.99 g/mol [1][2][4]

Synonyms
Weak Acid brilliant blue RL, C.I. Acid Blue 260,

Erionyl Blue A-R, Erionyl Blue RL[2][3]

Table 2: Physicochemical Properties of Acid Blue 260
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Property Value

Physical State Powder[4][6]

Color Blue[1][4]

Odor Odorless[4]

Solubility 70 g/L in water at 90°C[5]

Hydrogen Bond Donor Count 3[6]

Topological Polar Surface Area 167 Å²[6]

Safety and Hazard Information
Acid Blue 260 is considered harmful if swallowed and may cause irritation to the eyes, skin,

and respiratory tract.[4] Prolonged or repeated contact may lead to skin irritation.[4]

Table 3: Hazard Identification

Hazard Type Description

Ingestion

Harmful if swallowed. May cause

gastrointestinal irritation with nausea, vomiting,

and diarrhea.[4]

Inhalation May cause irritation of the respiratory tract.[4]

Skin Contact

May cause skin irritation in sensitive individuals.

Prolonged or repeated contact may cause skin

irritation.[4]

Eye Contact Dust may cause irritation and inflammation.[4]

Experimental Protocols for Hazard Assessment
The toxicological data presented in a Material Safety Data Sheet (MSDS) is typically derived

from standardized experimental protocols. While the specific studies for Acid Blue 260 are not

detailed in the provided search results, the following are representative methodologies for the

observed hazards:
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Acute Oral Toxicity (LD50): This is often determined using a protocol similar to the OECD

Guideline 423 (Acute Oral toxicity – Acute Toxic Class Method). In this method, a stepwise

procedure with a limited number of animals is used to determine a range for the lethal dose

50 (LD50), which is the dose that is lethal to 50% of the tested animal population.

Skin Irritation/Corrosion: Protocols such as the OECD Guideline 404 (Acute Dermal

Irritation/Corrosion) are employed. This involves applying the substance to the shaved skin

of an animal (typically a rabbit) and observing for signs of erythema (redness) and edema

(swelling) over a period of time.

Eye Irritation/Corrosion: The OECD Guideline 405 (Acute Eye Irritation/Corrosion) is a

common method. A small amount of the substance is instilled into the eye of an animal

(again, typically a rabbit), and the eyes are examined for signs of irritation, such as redness,

swelling, and corneal opacity.

Mutagenicity: The reported mutagenicity data would likely come from an Ames test (OECD

Guideline 471), which uses bacteria to test whether a chemical can cause mutations in the

DNA.

Handling, Storage, and Emergency Procedures
Proper handling and storage procedures are crucial to minimize the risks associated with Acid
Blue 260.

Table 4: Handling and Storage Recommendations

Aspect Recommendation

Handling

Use with adequate ventilation. Minimize dust

generation and accumulation. Avoid contact with

eyes, skin, and clothing. Wash thoroughly after

handling.[4]

Storage
Store in a cool, dry place in tightly closed, light-

resistant containers.[4]

Incompatible Materials
Strong oxidizing agents, strong reducing agents.

[4]
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First Aid Measures
Table 5: First Aid Procedures for Acid Blue 260 Exposure

Exposure Route First Aid Measure

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid immediately.[4]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid immediately.[4]

Skin Contact
Get medical aid if irritation develops or persists.

Flush skin with plenty of soap and water.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[4]

Experimental and Logical Workflows
General Laboratory Handling Workflow
The following diagram illustrates a standard workflow for handling Acid Blue 260 in a

laboratory setting to ensure safety.

Preparation Handling Cleanup and Disposal

Don Personal Protective
Equipment (PPE)

Set up in a well-ventilated
area or fume hood

Weigh the required
amount of Acid Blue 260

Dissolve in an appropriate
solvent (e.g., water)

Decontaminate work
surfaces

Dispose of waste according
to regulations

Remove and dispose of
contaminated PPE EndStart
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Caption: Standard laboratory workflow for handling Acid Blue 260.

Emergency Response Logic for Accidental Exposure
This diagram outlines the logical steps to take in the event of an accidental exposure to Acid
Blue 260.
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Caption: Emergency response flowchart for Acid Blue 260 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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